Cas no 5430-49-9 ( )

• Product Name: &nbsp
• CAS No: 5430-49-9
• MF: C₁₁H₂₂N₂O₂S
• MW: 246.369581699371
• CID: 940593
• PubChem ID: 224938
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5430-49-9
• DS-012039
• NSC13804
• n-cyclohexylpiperidine-1-sulfonamide
• NSC-13804
• AKOS009145218
• DTXSID70969357
•  

• Inchi： 1S/C11H22N2O2S/c14-16(15,13-9-5-2-6-10-13)12-11-7-3-1-4-8-11/h11-12H,1-10H2
• InChI Key： QYCLQUBIUYJNFA-UHFFFAOYSA-N
• SMILES： S(NC1CCCCC1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 246.14036
• Monoisotopic Mass: 246.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 369.6°Cat760mmHg
• Flash Point: 369.6°Cat760mmHg
• Refractive Index: 1.541
• PSA: 49.41